Cas no 2227762-91-4 (1-2-(3,5-dimethylphenyl)cyclopropylethan-1-one)

• Product Name: 1-2-(3,5-dimethylphenyl)cyclopropylethan-1-one
• CAS No: 2227762-91-4
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 6446859
• PubChem ID: 165444150
• Update Time: 2025-06-09

1-2-(3,5-dimethylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,5-dimethylphenyl)cyclopropylethan-1-one
• 1-[2-(3,5-dimethylphenyl)cyclopropyl]ethan-1-one
• 2227762-91-4
• EN300-1621782

• Inchi： 1S/C13H16O/c1-8-4-9(2)6-11(5-8)13-7-12(13)10(3)14/h4-6,12-13H,7H2,1-3H3/t12-,13-/m0/s1
• InChI Key： MAXFDVYOPDKYSH-STQMWFEESA-N
• SMILES： O=C(C)[C@@H]1C[C@H]1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-2-(3,5-dimethylphenyl)cyclopropylethan-1-one

Comprehensive Overview of 1-2-(3,5-dimethylphenyl)cyclopropylethan-1-one (CAS No. 2227762-91-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 1-2-(3,5-dimethylphenyl)cyclopropylethan-1-one (CAS No. 2227762-91-4) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by a cyclopropyl ring fused with a dimethylphenyl group, is a subject of interest for researchers and industries alike. Its molecular framework makes it a valuable intermediate in the synthesis of complex organic molecules, particularly in pharmaceuticals and agrochemicals.

The CAS No. 2227762-91-4 is often searched in conjunction with terms like "synthesis methods," "cyclopropyl ketone derivatives," and "3,5-dimethylphenyl applications," reflecting the growing demand for specialized chemical knowledge. Recent trends in green chemistry and sustainable synthesis have further propelled inquiries into eco-friendly production techniques for this compound. Researchers are exploring catalytic processes and solvent-free reactions to minimize environmental impact while maintaining high yields.

One of the most discussed topics surrounding 1-2-(3,5-dimethylphenyl)cyclopropylethan-1-one is its role in drug discovery. The cyclopropyl moiety is known to enhance metabolic stability and bioavailability, making it a key feature in modern medicinal chemistry. Pharmaceutical companies are investigating its potential as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the industry's focus on precision medicine. Online forums and scientific databases frequently feature questions about its structure-activity relationships (SAR) and patent landscape.

From an industrial perspective, the compound's stability under various conditions makes it suitable for flavor and fragrance applications. Its aromatic profile, derived from the 3,5-dimethylphenyl group, has sparked interest in creating novel scent molecules. Manufacturers are also evaluating its use in advanced material science, particularly in polymer modifications where the cyclopropyl ring could impart desirable mechanical properties.

Analytical characterization of CAS No. 2227762-91-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for quality control and regulatory compliance, especially when the compound is used in sensitive applications. The scientific community continues to publish spectral data and crystallographic information to facilitate its identification and study.

Emerging research directions include computational studies of 1-2-(3,5-dimethylphenyl)cyclopropylethan-1-one using molecular docking and quantum chemical calculations. These in silico approaches help predict its behavior in biological systems and material matrices, reducing experimental costs. Such methodologies align with current industry priorities of digital transformation in chemical research and development.

Storage and handling recommendations for this compound emphasize standard laboratory practices, with particular attention to moisture sensitivity due to the ketone functionality. While not classified as hazardous under normal conditions, proper chemical hygiene protocols should always be followed. Material Safety Data Sheets (MSDS) provide essential guidance for workplaces handling CAS No. 2227762-91-4.

The global market for cyclopropyl-containing compounds like 1-2-(3,5-dimethylphenyl)cyclopropylethan-1-one shows steady growth, driven by pharmaceutical innovation and specialty chemical demand. Market analysts track its supply chain dynamics and regional production capacities, particularly in Asia-Pacific and North America. Patent analysis reveals increasing intellectual property activity surrounding derivatives of this chemical structure.

Future prospects for CAS No. 2227762-91-4 include potential applications in catalysis and energy storage materials, where its unique electronic properties may offer advantages. Academic and industrial collaborations continue to explore these possibilities, often documented in open-access journals and conference proceedings. The compound's versatility ensures its relevance across multiple scientific disciplines for years to come.